[1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methylamine

Specification

• Molecular Formula: C6H9F2N3
• Molecular Weight: 161.15 g/mol
• IUPAC Name: [1-(2,2-difluoroethyl)pyrazol-3-yl]methanamine
• Standard InChI: InChI=1S/C6H9F2N3/c7-6(8)4-11-2-1-5(3-9)10-11/h1-2,6H,3-4,9H2
• Standard InChI Key: YQFHBILBJMFIGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1CN)CC(F)F

Introduction

[1-(2,2-Difluoroethyl)-1H-pyrazol-3-yl]methylamine is a complex organic compound characterized by its unique molecular structure, which includes a pyrazole ring substituted with a difluoroethyl group. This compound has garnered attention in the field of medicinal chemistry due to its potential biological activities and applications.

Chemical Reactions

Pyrazole derivatives are known to participate in various organic reactions, including substitution and addition reactions. The difluoroethyl group can influence the compound's reactivity by altering its electronic properties.

Biological Activities and Applications

Pyrazole derivatives, including [1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methylamine, are known for their diverse biological activities. These include potential antibacterial and antifungal properties, which make them candidates for pharmaceutical development.

Potential Applications

• Pharmaceutical Development: The compound's unique structure suggests potential as a lead molecule for developing new therapeutic agents targeting specific diseases.

• Biological Targets: Interaction studies are crucial for understanding how this compound interacts with biological systems, which could lead to its application in drug development.

Synthesis and Chemical Preparation

The synthesis of [1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methylamine typically involves multi-step organic synthesis strategies. Each step requires careful optimization of reaction conditions to maximize yield and purity.

Synthesis Pathways

• Starting Materials: Common starting materials include pyrazole derivatives and difluoroalkyl precursors.

• Reaction Conditions: Conditions such as temperature, solvent choice, and catalyst selection are critical for successful synthesis.

Comparison with Similar Compounds

Several compounds share structural similarities with [1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methylamine, exhibiting varying biological activities:

Compound Name	Molecular Formula	Biological Activity
1-(2,2-Difluoroethyl)-4-methyl-1H-pyrazol-3-amine	C6H9F2N3	Potential biological activities similar to pyrazole derivatives
{1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazol-4-yl}methyl[(furan-2-yl)methyl]amine	C12H15F2N3O	Antibacterial, antifungal
{1-(2,2-Difluoroethyl)-1H-pyrazol-3-yl}methyl[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine	C12H17F2N5	Anticancer